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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of
dicyclohexyl ketone, an organic compound relevant in various chemical synthesis processes.
The information is presented to be a quick reference for laboratory and development settings.

Core Molecular Data

The fundamental molecular properties of dicyclohexyl ketone are summarized below. These
values are foundational for stoichiometric calculations, analytical characterization, and
formulation development.

Property Value
Molecular Formula Ci13H220
Molecular Weight 194.31 g/mol [1][2][3]

Methodology for Structural and Molecular Weight
Determination

The determination of the chemical formula and molecular weight for an organic compound like
dicyclohexyl ketone is typically achieved through a combination of analytical techniques.
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Experimental Protocol Overview:

e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound.[4]

o lonization: A sample is introduced into the mass spectrometer, where it is ionized, often by
electron impact (El), causing the molecule to lose an electron and form a positive ion
(molecular ion, M*).[5]

o Analysis: These ions are then accelerated through a magnetic or electric field, which
separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector measures the abundance of ions at each m/z value. The peak with
the highest m/z value typically corresponds to the molecular ion, directly indicating the
compound's molecular weight. For dicyclohexyl ketone, this peak would be observed at
an m/z value of approximately 194.31.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to elucidate the detailed atomic structure, confirming the arrangement of hydrogen and
carbon atoms. This confirms the presence of the two cyclohexyl rings and the central ketone
functional group, which validates the molecular formula C13H220.

» Elemental Analysis: This technique provides the empirical formula by determining the
percentage composition of the constituent elements (carbon, hydrogen, and oxygen). This
data, combined with the molecular weight from mass spectrometry, confirms the definitive
molecular formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's constituent parts to its
final molecular weight.
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Structural Components
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Caption: Logical derivation of Dicyclohexyl Ketone's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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